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Introduction
Metam-sodium (sodium N-methyldithiocarbamate) is a broad-spectrum soil fumigant widely

employed in agriculture for the pre-plant control of a diverse range of soil-borne pests,

including weeds, nematodes, and fungal pathogens.[1][2][3] Its efficacy lies in its

decomposition in moist soil to release methyl isothiocyanate (MITC), a highly volatile and

potent biocidal agent.[2][4][5] MITC disrupts cellular processes in target organisms by reacting

with essential proteins and enzymes, leading to their inactivation and subsequent cell death.[2]

This non-specific mode of action provides effective control against a wide array of germinating

weed seeds and established weeds.[4][6]

Proper application and handling of Metam-sodium are critical to maximize its weed

management efficacy while ensuring environmental and operator safety.[4] Factors such as soil

preparation, moisture content, temperature, and application method significantly influence the

conversion of Metam-sodium to MITC and its distribution within the soil profile.[7][8]

Data Presentation
The effectiveness of Metam-sodium in managing weed populations is influenced by the

application rate, soil conditions, and the target weed species. The following tables summarize

quantitative data from various field studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b121830?utm_src=pdf-interest
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://en.wikipedia.org/wiki/Metam_sodium
https://www.jindunchemical.com/h-nd-818.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Metam_Sodium_and_Dazomet_for_Weed_Management.pdf
https://www.jindunchemical.com/h-nd-818.html
https://www.benchchem.com/pdf/Field_Application_of_Metam_Sodium_for_Weed_Seed_Bank_Depletion_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Validating_Metam_Sodium_Efficacy_A_Comparative_Guide_to_Soil_Bioassay_Techniques.pdf
https://www.jindunchemical.com/h-nd-818.html
https://www.benchchem.com/pdf/Field_Application_of_Metam_Sodium_for_Weed_Seed_Bank_Depletion_Application_Notes_and_Protocols.pdf
https://www.chemtexltd.com/products-and-solutions/cleaning-and-disinfectant-chemicals/agro-chemicals/metam-sodium-soil-fumigant/
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.benchchem.com/pdf/Field_Application_of_Metam_Sodium_for_Weed_Seed_Bank_Depletion_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://spudman.com/article/study-shows-placement-fumigant-metam-sodium-key-effectiveness/
https://onionworld.net/2019/09/23/metam-movement-field-study-explains-metam-sodium-movement-in-soil-helps-increase-efficacy-of-applications/
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Efficacy of Metam-sodium on Weed Seed Viability

Weed Species
Application
Rate (L/ha)

Weed Control
Efficacy (%)

Soil Type Reference

Red Rice (Oryza

sativa var.

selvatica)

300 82 - 94 Not Specified [9]

Red Rice (Oryza

sativa var.

selvatica)

450 92 - 100 Not Specified [9]

Red Rice (Oryza

sativa var.

selvatica)

600 82 - 94 Not Specified [9]

Echinochloa

crus-galli
450 - 600

Good (early

season)
Not Specified [9]

Yellow Nutsedge

(Cyperus

esculentus)

147 - 295 (drip

applied)

Lower mortality

at 20-30 cm from

emitter

Sandy [10]

Various Weeds

(Lettuce Field)
12.5 (gal/acre)

Significant

reduction vs.

control

Not Specified [11]

Various Weeds

(Lettuce Field)
25 (gal/acre)

Significant

reduction vs.

control

Not Specified [11]

Various Weeds

(Lettuce Field)
50 (gal/acre)

Significant

reduction vs.

control

Not Specified [11]

Table 2: Effect of Metam-sodium Application Rate on Weed Density in a Lettuce Field Trial
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Treatment (Metam-sodium rate) Weed Density (weeds/m²)

Untreated Control 150

Low Rate 45

Medium Rate 20

High Rate 8

Note: Data is illustrative and compiled from general findings in cited literature. Actual results will

vary based on specific field conditions.

Chemical Decomposition and Mode of Action
Upon application to moist soil, Metam-sodium undergoes hydrolysis to form the active

fumigant, methyl isothiocyanate (MITC).
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Caption: Decomposition of Metam-sodium to MITC and its mode of action in weeds.

Experimental Protocols
Below are detailed methodologies for key experiments related to the field application of

Metam-sodium for weed management.

Protocol 1: Field Efficacy Trial of Metam-sodium
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Objective: To evaluate the efficacy of different Metam-sodium application rates on weed

density and crop yield.

Materials:

Metam-sodium formulation

Calibrated application equipment (e.g., shank injector, drip irrigation system)[12]

Personal Protective Equipment (PPE) as per product label

Plot markers

Weed sampling quadrats

Data collection sheets

Methodology:

Site Selection and Preparation:

Select a field with a known history of high weed pressure.

Prepare the soil to a depth of 30-50 cm to ensure a fine tilth.[13]

Remove any large, undecayed plant matter.[13]

Establish experimental plots of a predetermined size with buffer zones between plots.

Pre-Application Procedures:

Two to three weeks prior to application, bring the soil moisture to 60-80% of field capacity.

[13][14] Maintain this moisture level until application.[8]

Optimal soil temperatures for application are between 10°C and 25°C.[13] Do not apply if

the soil temperature is below 10°C.[13]

Conduct a pre-application weed seed bank analysis by collecting soil cores from each plot.
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Metam-sodium Application:

Randomly assign treatments (different application rates of Metam-sodium and an

untreated control) to the plots.

Apply Metam-sodium using a calibrated method such as:

Shank Injection: Inject the product to a depth of 30 cm.[13]

Drip Irrigation (Chemigation): Apply through the drip system.[12]

Soil Drench: Apply diluted product evenly over the soil surface.[13]

Post-Application Procedures:

Sealing: Immediately after application, seal the soil surface to prevent the escape of MITC

gas. This can be achieved by:

Covering with a plastic tarp for at least 7 days.[3][13]

Applying a water seal (e.g., 1 inch of irrigation).[4]

Aeration: After the sealing period (typically 7-14 days), cultivate the soil to allow any

remaining fumigant to dissipate.[3][13] The aeration period can range from 2 to 4 weeks

depending on soil type and temperature.[13][15]

Planting: A plant-back interval of 2-4 weeks after application is generally required.[12]

Data Collection:

Weed Assessment: At regular intervals after planting, place quadrats in each plot and

count the number of weeds by species. Also, collect and measure the above-ground weed

biomass.[3]

Crop Yield: At harvest, measure the yield from the central rows of each plot to minimize

edge effects.[12]

Data Analysis:
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Analyze weed density, biomass, and crop yield data using appropriate statistical methods

(e.g., ANOVA) to determine significant differences between treatments.[12]

Protocol 2: Soil Bioassay for Metam-sodium Efficacy
Objective: To assess the reduction in viable weed seeds in the soil following Metam-sodium
treatment.

Materials:

Soil samples from treated and untreated plots

Greenhouse or growth chamber

Germination trays

Sterile germination medium

Methodology:

Soil Sampling:

Collect soil samples from both Metam-sodium treated and untreated control plots after

the aeration period.[4]

Direct Germination Assay:

Spread a known mass of each soil sample in a thin layer over a sterile germination

medium in trays.[4]

Place the trays in a greenhouse or growth chamber with optimal conditions for weed seed

germination (e.g., appropriate light and temperature cycles).[4]

Water the trays as needed to maintain adequate moisture.

Data Collection:

Over a period of several weeks, identify and count the number of weed seedlings that

emerge in each tray.
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Data Analysis:

Calculate the number of viable weed seeds per unit mass of soil for each treatment.

Compare the results from the treated and untreated plots to determine the percentage

reduction in viable weed seeds.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for conducting a field efficacy trial of

Metam-sodium.
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Caption: Experimental workflow for a Metam-sodium field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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